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Compound of Interest

Compound Name: Aldosterone-d4

Cat. No.: B12400601

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of high-purity
deuterated aldosterone (Aldosterone-d4), a critical internal standard for accurate
guantification in research and clinical settings. This document summarizes key product
specifications from various suppliers and outlines a typical experimental workflow for its
application in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction

Aldosterone-d4 is a stable isotope-labeled analog of aldosterone, the primary
mineralocorticoid hormone. Its use as an internal standard is essential for correcting for matrix
effects and variations in sample preparation and instrument response in quantitative
bioanalysis. The high purity of the deuterated standard is paramount for achieving accurate and
reproducible results in pharmacokinetic studies, therapeutic drug monitoring, and metabolic
research.[1]

Commercial Availability of High-Purity Aldosterone-
d4

A number of reputable suppliers offer high-purity Aldosterone-d4 for research and
pharmaceutical applications. The following table summarizes the key specifications of
Aldosterone-d4 products available from prominent vendors. Researchers are advised to
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consult the suppliers' websites for the most current product information and to request

certificates of analysis for detailed purity data.

) Product ) ] Chemical Concentration/
Supplier Isotopic Purity . .
Name/Number Purity Formulation
Aldosterone- )
. . 100 pg/mLin
Sigma-Aldrich 9,11,12,12-d4 >98 atom % D >97% (CP) o
. acetonitrile
solution
Veeprho Aldosterone-D4 Not specified Not specified Not specified
MedchemExpres - N -~
Aldosterone-d4 Not specified Not specified Not specified
s
Aldosterone-D4 / -~ N »
Gentaur Not specified Not specified Not specified
GNT-ST-28223
Available in
o Aldosterone-D4 / N N 10mg, 25mg,
Clinisciences Not specified Not specified
RM-A150544 50mg, 100mg
pack sizes
Aldosterone-d4 / - N
LGC Standards Not specified Not specified Neat

TRC-A514703

IsoSciences

d4-Aldosterone

Not specified

Not specified

100 pg/mL stock
solution

Experimental Workflow: Aldosterone-d4 as an

Internal Standard in LC-MS/MS

The following diagram illustrates a typical workflow for the quantification of aldosterone in a

biological sample using Aldosterone-d4 as an internal standard. This method is widely

adopted for its high sensitivity and specificity.[2]
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Caption: Workflow for quantitative analysis using Aldosterone-d4 as an internal standard.
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Methodological Considerations

When utilizing deuterated standards such as Aldosterone-d4, it is crucial to consider potential
issues like isotopic exchange. For aldosterone, deuterium labels can be in base-sensitive
positions, and exposure to basic conditions may lead to the exchange of deuterium with
protons from the solvent, compromising the accuracy of the results.[3] Therefore, careful
optimization of sample preparation and chromatographic conditions is necessary to ensure the
stability of the labeled internal standard throughout the analytical process.

Conclusion

High-purity Aldosterone-d4 is a readily available and indispensable tool for the accurate
guantification of aldosterone in various biological matrices. The selection of a suitable
commercial source should be based on a thorough evaluation of the product's specifications
and the supplier's quality control documentation. By implementing a validated analytical
workflow, researchers can achieve reliable and reproducible data for their studies in
endocrinology, pharmacology, and clinical diagnostics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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